Cas no 1008069-34-8 (2-Chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one)

2-Chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one structure

1008069-34-8 structure

Product Name:2-Chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one

CAS No:1008069-34-8

MF:C₂₅H₂₇ClN₂O₃

MW:438.946485757828

CID:5691550

PubChem ID:5903940

Update Time:2023-10-13

2-Chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

- AKOS001041962
- 2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one
- 2-chloro-1-[(7E)-3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one
- 2-chloro-1-[(7E)-3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]propan-1-one
- EN300-09901
- 1008069-34-8
- Z57008886
- 1-Propanone, 2-chloro-1-[3,3a,4,5,6,7-hexahydro-3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylene]-2H-indazol-2-yl]-
- 2-Chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one
- Inchi： 1S/C25H27ClN2O3/c1-16(26)25(29)28-24(18-9-13-21(31-3)14-10-18)22-6-4-5-19(23(22)27-28)15-17-7-11-20(30-2)12-8-17/h7-16,22,24H,4-6H2,1-3H3/b19-15+
- InChI Key： GYNVNGXUPLDWFT-XDJHFCHBSA-N
- SMILES： ClC(C)C(N1C(C2C=CC(=CC=2)OC)C2C(/C(=C/C3C=CC(=CC=3)OC)/CCC2)=N1)=O

Computed Properties

Exact Mass: 438.1710204g/mol
Monoisotopic Mass: 438.1710204g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 693
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 51.1Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 594.1±60.0 °C(Predicted)
pka: 1.25±0.40(Predicted)

2-Chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one Pricemore >>

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Enamine	EN300-09901-0.05g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	0.05g	$46.0	2023-11-13
Enamine	EN300-09901-0.1g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	0.1g	$73.0	2023-11-13
Enamine	EN300-09901-0.25g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	0.25g	$105.0	2023-11-13
Enamine	EN300-09901-0.5g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	0.5g	$197.0	2023-11-13
Enamine	EN300-09901-1g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	1g	$284.0	2023-11-13
Enamine	EN300-09901-2.5g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	2.5g	$558.0	2023-11-13
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Enamine	EN300-09901-10g	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	10g	$1224.0	2023-11-13
1PlusChem	1P019K3X-50mg	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	50mg	$116.00	2023-12-27
1PlusChem	1P019K3X-100mg	2-chloro-1-[3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]propan-1-one	1008069-34-8	95%	100mg	$148.00	2023-12-27